Cas no 29712-70-7 (2,4,5-Pyridinetrimethanol,3-hydroxy-)

2,4,5-Pyridinetrimethanol,3-hydroxy- structure
29712-70-7 structure
Product Name:2,4,5-Pyridinetrimethanol,3-hydroxy-
CAS No:29712-70-7
MF:C8H11NO4
MW:185.177242517471
CID:263972
PubChem ID:101491
Update Time:2025-04-19

2,4,5-Pyridinetrimethanol,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-Pyridinetrimethanol,3-hydroxy-
    • 2,4,5-tris(hydroxymethyl)pyridin-3-ol
    • 2,4,5-tris-hydroxymethyl-pyridin-3-ol
    • 3-Hydroxy-2,4,5-pyridinetrimethanol
    • 3-Hydroxy-2,4,5-tri-hydroxymethyl-pyridin
    • 3-hydroxy-2,4,5-trihydroxymethylpyridine
    • AC1L2QXV
    • AC1Q79G0
    • AR-1F3534
    • NSC527727
    • SureCN3761208
    • UNII-94ESA43CNZ
    • NSC 527727
    • 2'-hydroxypyridoxine
    • SCHEMBL3761208
    • NSC-527727
    • 2,4,5-Pyridinetrimethanol, 3-hydroxy-
    • 29712-70-7
    • 2'-hydroxypyridoxol
    • DTXSID60183863
    • 94ESA43CNZ
    • Inchi: 1S/C8H11NO4/c10-2-5-1-9-7(4-12)8(13)6(5)3-11/h1,10-13H,2-4H2
    • InChI Key: FLVIETJQVDUKMQ-UHFFFAOYSA-N
    • SMILES: OC1C(CO)=NC=C(CO)C=1CO

Computed Properties

  • Exact Mass: 185.06883
  • Monoisotopic Mass: 185.068808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2
  • Topological Polar Surface Area: 93.8

Experimental Properties

  • Density: 1.511
  • Boiling Point: 587.1°Cat760mmHg
  • Flash Point: 308.9°C
  • Refractive Index: 1.666
  • PSA: 93.81
  • LogP: -0.73590
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